Cas no 956104-40-8 (Apalutamide)

Apalutamide structure

Product Name:Apalutamide

CAS No:956104-40-8

MF:C₂₁H₁₅F₄N₅O₂S

MW:477.434716463089

MDL:MFCD22380626

CID:839465

PubChem ID:24872560

Update Time:2024-10-25

Apalutamide Chemical and Physical Properties

Names and Identifiers

- ARN-509
- ARN 509
- 4-[7-[6-cyano-5-(trifluoromethyl)pyridin-3-yl]-8-oxo-6-sulfanylidene-5,7-diazaspiro[3.4]octan-5-yl]-2-fluoro-N-methylbenzamide
- Apalutamide
- AR509
- 4-(7-(6-Cyano-5-(trifluoromethyl)pyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspiro(3.4)octan-5-yl)-2-fluoro-N-methylbenzamide
- 4-[7-(6-cyano-5-trifluoromethylpyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-N-methylbenzamide
- 4-[7-[6-cyano-5-(trifluoromethyl)pyridin-3-yl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]octa
- Benzamide,4-[7-[6-cyano-5-(trifluoromethyl)-3-pyridinyl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-N-methyl
- 4-[7-[6-Cyano-5-(trifluoromethyl)pyridin-3-yl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]octan-5-yl]-2-fluoro-N-methylbenzamide
- ARN509
- 4T36H88UA7
- 4-(7-(6-CYANO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)-8-OXO-6-THIOXO-5,7-DIAZASPIRO[3.4]OCTAN-5-YL)-2-FLUORO-N-METHYLBENZAMIDE
- Erleada
- 4-(7-(6-cyano-5-(trifluoroMethyl)pyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspirooctan-5-yl)-2-fluoro-N-MethylbenzaMide
- Apalutamide [INN]
- 4-{7-[6-cyano-5-(tr
- 4-[7-[6-Cyano-5-(trifluoromethyl)-3-pyridinyl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-N-methylbenzamide (ACI)
- A 52
- AR 509
- Apalutamide(ARN-509)
- MDL： MFCD22380626
- Inchi： 1S/C21H15F4N5O2S/c1-27-17(31)13-4-3-11(8-15(13)22)30-19(33)29(18(32)20(30)5-2-6-20)12-7-14(21(23,24)25)16(9-26)28-10-12/h3-4,7-8,10H,2,5-6H2,1H3,(H,27,31)
- InChI Key： HJBWBFZLDZWPHF-UHFFFAOYSA-N
- SMILES： N#CC1C(C(F)(F)F)=CC(N2C(=S)N(C3C=C(F)C(C(NC)=O)=CC=3)C3(CCC3)C2=O)=CN=1

Computed Properties

Exact Mass: 477.08800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 33
Rotatable Bond Count: 3
Complexity: 886
Topological Polar Surface Area: 121

Experimental Properties

Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
PSA: 121.42000
LogP: 4.05248

Apalutamide Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Apalutamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC7064-100 mg	Apalutamide（ARN509）	956104-40-8	>98%	100mg	$250.0	2022-03-01
DC Chemicals	DC7064-250 mg	Apalutamide（ARN509）	956104-40-8	>98%	250mg	$500.0	2022-03-01
DC Chemicals	DC7064-1 g	Apalutamide（ARN509）	956104-40-8	>98%	1g	$1000.0	2022-03-01
S e l l e c k ZHONG GUO	S2840-10mM (1mL in DMSO)	Apalutamide\xa0(ARN-509)	956104-40-8	99.59%	10mM (1mL in DMSO)	￥3274.42	2022-04-26
S e l l e c k ZHONG GUO	S2840-5mg	Apalutamide (ARN-509)	956104-40-8	99.98%	5mg	¥876.33	2023-09-15
S e l l e c k ZHONG GUO	S2840-10mg	Apalutamide (ARN-509)	956104-40-8	99.98%	10mg	¥1392.3	2023-09-15
S e l l e c k ZHONG GUO	S2840-50mg	Apalutamide (ARN-509)	956104-40-8	99.98%	50mg	¥4234.23	2023-09-15
Axon Medchem	1979-5 mg	ARN 509	956104-40-8	99%	5mg	€95.00	2023-07-10
Axon Medchem	1979-25 mg	ARN 509	956104-40-8	99%	25mg	€325.00	2023-07-10
Axon Medchem	1979-2 x 5 mg	ARN 509	956104-40-8	99%	2 x 5 mg	€140.00	2023-07-10

Apalutamide Production Method

Production Method 1

951753-87-0

2227589-23-1

956104-40-8

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide , Isopropyl acetate ; rt → 75 °C; 6 h, 75 °C

Reference

: Green preparation of apalutamide

, China, , ,

Production Method 2

1950587-19-5

956104-40-8

Reaction Conditions

1.1 Solvents: Ethanol , Water ; rt → 30 °C; 6 h, 30 °C

Reference

: Method for preparing apalutamide

, World Intellectual Property Organization, , ,

Production Method 3

2415016-05-4

749927-69-3

956104-40-8

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Potassium carbonate Catalysts: Cuprous iodide Solvents: Dimethylformamide ; 6 h, 110 °C; 110 °C → rt
1.2 Reagents: Ammonia Solvents: Water ; 0.5 h, rt

Reference

: Preparation of thiodiazaspiro compound and its intermediates

, China, , ,

Production Method 4

915087-26-2

951753-87-0

956104-40-8

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 20 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 2 h

Reference

: Preparation of hydantoins as androgen receptor modulators for the treatment of prostate cancer and other androgen receptor-associated diseases.

, World Intellectual Property Organization, , ,

Production Method 5

573762-62-6

102368-13-8

2227589-23-1

956104-40-8

Reaction Conditions

1.1 Solvents: Toluene ; 9 - 11 h, 90 - 100 °C; 100 °C → 5 °C; 1 h, 5 °C

Reference

: Preparation of apalutamide and an amorphous solid dispersion containing it

, World Intellectual Property Organization, , ,

Production Method 6

1950587-19-5

956104-40-8

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 5 - 15 °C; 16 h, 50 °C

Reference

: Method for synthesizing apalutamide as non-steroidal androgen receptor inhibitor and intermediate with high yield

, China, , ,

Production Method 7

1950587-20-8

96989-50-3

956104-40-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Toluene ; rt → 100 °C; 2 h, 100 °C; 2 h, 95 - 105 °C

Reference

: Preparation of thiodiazepine spirochetes and their intermediates

, China, , ,

Production Method 8

1950587-20-8

102368-13-8

956104-40-8

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ; 2 h, rt → 90 °C

Reference

: Process for the preparation of apalutamide

, World Intellectual Property Organization, , ,

Production Method 9

749927-69-3

2754275-71-1

956104-40-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, 25 °C
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 25 °C; 30 min, 0 °C
1.3 Solvents: Dimethylformamide ; 0 - 5 °C; 5 °C → rt; 5 h, rt

Reference

: Green preparation of apalutamide intermediate compound

, China, , ,

Production Method 10

1950587-19-5

956104-40-8

Reaction Conditions

1.1 Solvents: Methanol ; 24 h, -10 °C
1.2 Reagents: Sulfuric acid Solvents: Dichloromethane , Water ; pH 3 - 4

Reference

: Preparation of amorphous apalutamide

, China, , ,

Production Method 11

2415016-05-4

749927-69-3

956104-40-8

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 - 5 °C; 0.5 h, 0 - 5 °C; 5 °C → rt; 6 h, rt

Reference

: Green efficient preparation of apalutamide

, China, , ,

Production Method 12

956104-40-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 24 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, rt

Reference

: Method and intermediate for synthesizing apalutamide and intermediate

, China, , ,

Production Method 13

1950587-19-5

956104-40-8

Reaction Conditions

1.1 Solvents: Water ; 1 h, 20 - 30 °C

Reference

: Preparation of apalutamide and apalutamide intermediate

, China, , ,

Production Method 14

1950587-19-5

956104-40-8

Reaction Conditions

1.1 Solvents: Water ; rt; 1 h, 20 - 30 °C

Reference

: Method for preparing apalutamide intermediate and apalutamide with high yield

, China, , ,

Production Method 15

951753-87-0

2522932-00-7

956104-40-8

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide , Isopropyl acetate ; rt → 90 °C; 24 h, 90 °C

Reference

: Preparation of benzamide compound and its application in preparation of androgen receptor inhibitor (apalutamide)

, China, , ,

Production Method 16

951753-87-0

2227589-23-1

956104-40-8

Reaction Conditions

1.1 Solvents: Toluene ; rt → 110 °C; 6 h, 105 - 110 °C

Reference

: Preparation of diaryl thiohydantoin compound Apalutamide

, China, , ,

Production Method 17

1950587-19-5

956104-40-8

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 10 min, 0 - 4 °C; 0 - 2 °C; 2 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Isopropanol

Reference

: Improved process for preparation of Apalutamide

, World Intellectual Property Organization, , ,

Production Method 18

915087-26-2

2422147-84-8

956104-40-8

Reaction Conditions

1.1 Reagents: Monopotassium phosphate Solvents: Chlorobenzene , Water ; rt → reflux; 4 h, reflux; reflux → 80 °C
1.2 Solvents: Dimethylformamide ; 36 h, 80 °C

Reference

: Pyridylthiourea derivatives and preparation method and application thereof in preparing apalutamide

, China, , ,

Production Method 19

1005-56-7

1950587-20-8

956104-40-8

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Ethyl acetate ; 24 - 30 °C; 1 h, 24 - 30 °C
1.2 Reagents: Triethylamine ; 5 h, 30 °C → 60 °C; 60 °C → 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Isopropanol , Water ; 0 - 10 °C; 20 min

Reference

: Green preparation of apalutamide

, China, , ,

Apalutamide Raw materials

Apalutamide Preparation Products

Apalutamide (956104-40-8)

Apalutamide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:956104-40-8)阿帕鲁胺

Order Number:LE25955620;LE919

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:956104-40-8)Apalutamide

Order Number:sfd20699

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Apalutamide Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

956104-40-8 (Apalutamide) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:956104-40-8)阿帕鲁胺

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:956104-40-8)Apalutamide

Purity:99.9%

Quantity:200kg

Price ($):Inquiry